Methyl 2-(cyanomethyl)-2-methylbutanoate

• CAS RN: 175697-98-0
• Molecular Formula: C8H13NO2
• Molecular Weight: 155.19 g/mol
• IUPAC Name: methyl 2-(cyanomethyl)-2-methylbutanoate
• InChI: InChI=1S/C8H13NO2/c1-4-8(2,5-6-9)7(10)11-3/h4-5H2,1-3H3
• InChI Key: LCFCSYAHRJHKPB-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(CC#N)C(=O)OC

Description

Methyl 2-(cyanomethyl)-2-methylbutanoate is a useful research compound. Its molecular formula is C8H13NO2 and its molecular weight is 155.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The reaction of methyl 2-methylbutyrate (13.34 g, 115 mmol) with bromoacetonitrile (16.56 g, 138 mmol) in the presence of lithium diisopropylamide (prepared by treating diisopropylamine (12.78 g, 126.5 mmol) with butyllithium in hexanes (2.5 M, 50.6 mL, 126.5 mmol)) in THF (175 mL), as described above in the preparation of Example 1, gave 16.57 g of the crude product as a dark colored liquid. The crude product was vacuum distilled to give the nitrile (10.85 g, 61%) as a colorless liquid: bp 83-85° C. (10 mmHg).